molecular formula C7H7Cl2N3O2 B8321589 4-Amino-3,5-dichloro-2-(pyridyloxy)acetamide

4-Amino-3,5-dichloro-2-(pyridyloxy)acetamide

Cat. No.: B8321589
M. Wt: 236.05 g/mol
InChI Key: ILUFNDXMTNRQFC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Amino-3,5-dichloro-2-(pyridyloxy)acetamide is a useful research compound. Its molecular formula is C7H7Cl2N3O2 and its molecular weight is 236.05 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C7H7Cl2N3O2

Molecular Weight

236.05 g/mol

IUPAC Name

2-(4-amino-3,5-dichloropyridin-2-yl)oxyacetamide

InChI

InChI=1S/C7H7Cl2N3O2/c8-3-1-12-7(5(9)6(3)11)14-2-4(10)13/h1H,2H2,(H2,10,13)(H2,11,12)

InChI Key

ILUFNDXMTNRQFC-UHFFFAOYSA-N

Canonical SMILES

C1=C(C(=C(C(=N1)OCC(=O)N)Cl)N)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a 75 milliliter stainless steel bomb is added 15 grams (0.06 mole) of 4-amino-3,5-dichloro-2-(pyridyloxy)acetic acid:ethyl ester, prepared as in Example I. The bomb was cooled to about minus 70° C. in a dry ice bath and thereafter 7 grams (0.04 mole) of ammonia was distilled into the bomb. The bomb was sealed and allowed to stand at room temperature for 48 hours. The bomb was opened and the unreacted ammonia allowed to escape. The solid residue which remained was removed from the bomb and recrystallized from 250 milliliters of ethanol. The 4-amino-3,5-dichloro-2-(pyridyloxy)acetamide product was dried azeotropically with benzene and was recovered in a yield of 72 percent of theoretical and melted at 192°-193° C.
[Compound]
Name
stainless steel
Quantity
75 mL
Type
reactant
Reaction Step One
Name
4-amino-3,5-dichloro-2-(pyridyloxy)acetic acid
Quantity
15 g
Type
reactant
Reaction Step One
[Compound]
Name
ethyl ester
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
7 g
Type
reactant
Reaction Step Three
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four

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